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L-655,708 is a ligand for α5 subunit-containing GABAA receptors that has nootropic activity. It selectively binds to α5 subunit-containing GABAA receptors over α1, α2, or α3 subunit-containing receptors (Kis = 1, 70, 48, and 31 nM, respectively, for recombinant human receptors). L-655,708 (10 nM) increases the amplitude of extracellular post-synaptic potentials (EPSPs) in mouse hippocampal slices. In vivo, L-655,708 (1.5 mg/animal) decreases the latency to find the platform and increases time spent in the target quadrant in the Morris water maze in mice.
L-655708, also known as FG-8094, is a nootropic drug. L-655708 acts as a subtype-selective inverse agonist at the α5 subtype of the benzodiazepine binding site on the GABAA receptor. A radiolabelled form of L-655708 was used to map the distribution of the GABAA α5 subtype in the brain. L-655708 was indeed found to p...